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Compound of Interest

Compound Name: 2-Amino-4-iodobenzonitrile

Cat. No.: B15327740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety information for 2-Amino-4-
iodobenzonitrile (CAS No. 1261775-08-9). Due to the limited availability of a complete,

publicly accessible Safety Data Sheet (SDS) for this specific isomer, this document synthesizes

available data for 2-Amino-4-iodobenzonitrile and supplements it with information from

closely related isomers. All data for related compounds is clearly identified, and caution is

advised when using this information as a substitute for a dedicated SDS.

Chemical Identification and Physical Properties
Table 1: Chemical Identification of 2-Amino-4-iodobenzonitrile

Identifier Value

Chemical Name 2-Amino-4-iodobenzonitrile

CAS Number 1261775-08-9

Molecular Formula C₇H₅IN₂

Molecular Weight 244.03 g/mol

Table 2: Physical Properties of 2-Amino-4-iodobenzonitrile and Related Isomers
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e

2-
Iodobenzonitril
e

Appearance
Information not

available

Light brown

solid[1]

Light yellow

powder solid[2]

White to light

brown crystalline

powder or

crystals

Melting Point
Information not

available
46 - 50 °C[1] 125 - 128 °C[2] 51 - 55 °C

Boiling Point
Information not

available

Information not

available

Information not

available

283.1 °C at 760

mmHg[3]

Flash Point
Information not

available
145 °C[1]

Information not

available

> 110 °C (closed

cup)

Solubility
Information not

available

Information not

available

Information not

available

Information not

available

Hazard Identification and Classification
A complete GHS classification for 2-Amino-4-iodobenzonitrile is not readily available.

However, based on the hazards of its structural analogs, it should be handled with care. The

following table summarizes the GHS classifications for related compounds.

Table 3: GHS Hazard Classification of Related Isomers
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Hazard Class
2-
Aminobenzoni
trile

4-
Iodobenzonitril
e

2-
Iodobenzonitril
e

4-
Aminobenzoni
trile

Acute Toxicity,

Oral
Category 4[1] Category 3 Category 4[4] Category 4[5]

Skin

Corrosion/Irritatio

n

Category 2[5] Category 2 Not classified Not classified

Serious Eye

Damage/Irritation
Category 2[5] Category 2 Category 2[4] Not classified

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

(Respiratory

irritation)[5]

Not classified Not classified Not classified

Germ Cell

Mutagenicity
Not classified Not classified Not classified Category 2[5]

Hazardous to the

Aquatic

Environment,

Long-term

Not classified Not classified Not classified Category 3[5]

Hazard Statements for Related Compounds:

2-Aminobenzonitrile: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin

and serious eye irritation. May cause respiratory irritation.[1][5]

4-Iodobenzonitrile: Toxic if swallowed. Causes skin and serious eye irritation.[6]

2-Iodobenzonitrile: Harmful if swallowed. Causes serious eye irritation.[4]

4-Aminobenzonitrile: Harmful if swallowed. Suspected of causing genetic defects. Harmful to

aquatic life with long-lasting effects.[5][7]
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Based on this information, it is prudent to assume that 2-Amino-4-iodobenzonitrile may be

harmful if swallowed, cause skin and eye irritation, and potentially have other systemic effects.

Handling and Storage
General Handling Precautions:

Handle in a well-ventilated area, preferably in a chemical fume hood.[2]

Avoid breathing dust, vapor, mist, or gas.[2]

Avoid contact with skin, eyes, and clothing.[5]

Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke when using this product.[6]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[6]

Storage Conditions:

Keep container tightly closed in a dry, cool, and well-ventilated place.[2]

Protect from light.[2]

Store away from incompatible materials such as strong oxidizing agents.[2]

First Aid Measures
Table 4: First Aid Measures for Related Compounds
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Exposure Route First Aid Procedure

Ingestion
Do NOT induce vomiting. Immediately call a

POISON CENTER or doctor/physician.[6]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[5]

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash before

reuse.[6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[6]

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[8]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen iodide.[2]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

a full facepiece operated in pressure-demand or other positive pressure mode, and full

protective gear.[1]

Visualizing Safety Protocols
The following diagrams illustrate key safety and response workflows when handling 2-Amino-
4-iodobenzonitrile, based on the available data for related compounds.
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Potential Hazards

Recommended PPE

Exposure Response

H302 Harmful if swallowed Ingestion Call Poison Center

H315 Causes skin irritation Skin Contact Wash with soap and water

H319 Causes serious eye irritation Eye Contact Rinse with water for 15 mins

H335 May cause respiratory irritation Inhalation Move to fresh air

Protective Gloves

Safety Goggles

Lab Coat

Chemical Fume Hood

Click to download full resolution via product page

Caption: Logical relationship between potential hazards and recommended responses.
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Start: Handling 2-Amino-4-iodobenzonitrile

Assess Hazards
(Review available SDS/Data)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Weighing and Transfer

Reaction Setup

Reaction Workup

Dispose of Waste Properly

Decontaminate Work Area

End

Click to download full resolution via product page

Caption: A typical experimental workflow emphasizing safety checkpoints.
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Experimental Protocols
Detailed experimental protocols involving 2-Amino-4-iodobenzonitrile are not publicly

available in the safety data reviewed. However, any experimental design should be based on a

thorough risk assessment considering the potential hazards outlined in this guide. Standard

laboratory procedures for handling solid chemicals that are potentially toxic and irritating should

be followed. This includes the use of engineering controls like fume hoods, appropriate PPE,

and having emergency procedures in place.

Conclusion
While a comprehensive Safety Data Sheet for 2-Amino-4-iodobenzonitrile (CAS 1261775-08-

9) is not readily available, the information on its structural isomers strongly suggests that it

should be handled as a hazardous compound. Researchers, scientists, and drug development

professionals must exercise caution, implement stringent safety protocols, and use appropriate

personal protective equipment to minimize exposure risks. This guide serves as a starting point

for a thorough risk assessment before handling this chemical. It is highly recommended to

obtain a compound-specific SDS from the supplier whenever possible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Safety Guide: 2-Amino-4-iodobenzonitrile].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15327740#2-amino-4-iodobenzonitrile-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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